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Cat. No.: B15598024 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
The dipeptide Tyr-Ile (Tyrosyl-Isoleucine) is a small biomolecule composed of the amino acids

Tyrosine and Isoleucine. While research into its specific biological roles is ongoing, Tyr-Ile has

demonstrated significant potential as a bioactive compound, notably as a competitive inhibitor

of the Angiotensin-I-Converting Enzyme (ACE). This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and known biological activities

of the Tyr-Ile dipeptide. Detailed experimental protocols for its synthesis, purification,

characterization, and bioactivity assessment are also presented to facilitate further research

and development.

Chemical Structure and Physicochemical Properties
The Tyr-Ile dipeptide consists of a tyrosine residue linked to an isoleucine residue via a peptide

bond. The chemical structure and key physicochemical properties are summarized below.

Chemical Structure:

IUPAC Name: (2S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-

methylpentanoic acid[1]

Molecular Formula: C₁₅H₂₂N₂O₄[1]
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Synonyms: Tyrosylisoleucine, YI dipeptide, Tyr-Ile[1]

Physicochemical Data:

Property Value Source

Molecular Weight 294.35 g/mol [1]

Monoisotopic Mass 294.15795719 Da [1]

XLogP3 -1.8 [1]

Hydrogen Bond Donors 4 PubChem

Hydrogen Bond Acceptors 5 PubChem

Rotatable Bond Count 7 PubChem

Physical Description Solid [1]

Biological Activity and Signaling Pathways
Angiotensin-I-Converting Enzyme (ACE) Inhibition
The most well-documented biological activity of the Tyr-Ile dipeptide is its role as a competitive

inhibitor of the Angiotensin-I-Converting Enzyme (ACE).[2] ACE is a key enzyme in the Renin-

Angiotensin System (RAS), which plays a crucial role in blood pressure regulation. By inhibiting

ACE, Tyr-Ile can prevent the conversion of angiotensin I to the potent vasoconstrictor

angiotensin II, thereby contributing to a reduction in blood pressure.

Quantitative Data for ACE Inhibition:

Parameter Value Inhibition Type Source

IC₅₀ 6.56 ± 1.12 µM - [2]

Kᵢ 3.10 ± 0.28 µM Competitive [2]

Signaling Pathway: The Renin-Angiotensin System
(RAS)
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The following diagram illustrates the Renin-Angiotensin System and the point of inhibition by

the Tyr-Ile dipeptide.
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1. Resin Swelling
(e.g., 2-Chlorotrityl chloride resin in DMF)

2. Loading of First Amino Acid
(Fmoc-Ile-OH)

3. Capping of Unreacted Sites
(e.g., DCM/MeOH/DIPEA)

4. Fmoc Deprotection
(20% Piperidine in DMF)

5. Coupling of Second Amino Acid
(Fmoc-Tyr(tBu)-OH with coupling agent e.g., HATU)

6. Final Fmoc Deprotection
(20% Piperidine in DMF)

7. Cleavage and Side-Chain Deprotection
(e.g., TFA cocktail)

Crude Tyr-Ile Dipeptide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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